Selectivity vs. Carboplatin in Oral Cancer
Anticancer agent 212 (compound 10a) achieves a selectivity index (S.I.) of 3.53 in SCC-9 oral squamous cell carcinoma cells versus NIH3T3 normal fibroblasts, representing a 13.1-fold improvement over carboplatin (S.I. = 0.27) and a 5.8-fold improvement over doxorubicin (S.I. = 0.61) [1]. Among all eight chalcogen-naphthoquinones evaluated, compound 10a demonstrated the highest S.I., exceeding the next most selective analog (9a, S.I. = 2.62) by 35% [1].
| Evidence Dimension | Selectivity Index (S.I. = IC50 NIH3T3 normal fibroblasts / IC50 SCC-9 cancer cells) |
|---|---|
| Target Compound Data | S.I. = 3.53 (IC50 SCC-9: 1.648 µM; IC50 NIH3T3: 5.83 µM) |
| Comparator Or Baseline | Carboplatin: S.I. = 0.27 (IC50 SCC-9: 571.9 µM; IC50 NIH3T3: 155.70 µM); Doxorubicin: S.I. = 0.61 (IC50 SCC-9: 2.705 µM; IC50 NIH3T3: 1.66 µM); Compound 9a: S.I. = 2.62 |
| Quantified Difference | 13.1-fold higher S.I. versus carboplatin; 5.8-fold higher S.I. versus doxorubicin; 35% higher S.I. versus compound 9a |
| Conditions | SCC-9 human oral squamous cell carcinoma cells; NIH3T3 mouse fibroblast normal cell control; 48-hour MTT assay |
Why This Matters
Higher selectivity index directly translates to preferential cancer cell targeting with reduced toxicity to normal tissue, a critical parameter for prioritizing compounds in preclinical anticancer screening workflows.
- [1] Gomes LDS, Costa ÉO, Duarte TG, et al. New Chalcogen-Functionalized Naphthoquinones: Design, Synthesis, and Evaluation, In Vitro and In Silico, against Squamous Cell Carcinoma. ACS Omega. 2024;9(20):21948-21963. Table 2. View Source
